Cas no 811470-76-5 (4-Hexen-3-one, 4-bromo-)

• Product Name: 4-Hexen-3-one, 4-bromo-
• CAS No: 811470-76-5
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 715297
• PubChem ID: 57358764
• Update Time: 2025-04-19

4-Hexen-3-one, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one, 4-bromo-
• 4-bromohex-4-en-3-one
• 811470-76-5
• DTXSID20724231

• Inchi： 1S/C6H9BrO/c1-3-5(7)6(8)4-2/h3H,4H2,1-2H3
• InChI Key： CLMCVDJPNABWMJ-UHFFFAOYSA-N
• SMILES： BrC(=CC)C(CC)=O

Computed Properties

• Exact Mass: 175.98368g/mol
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų